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Compound of Interest

Compound Name:
2-Chloro-4,5-dimethyl-1H-

imidazole

Cat. No.: B1415260 Get Quote

Technical Guide: 2-Chloro-4,5-dimethyl-1H-
imidazole
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for 2-Chloro-4,5-dimethyl-1H-imidazole is limited in publicly

available literature. This guide provides a technical overview based on the known properties of

analogous compounds, including 2-chloroimidazoles and 4,5-dimethylimidazoles. The

information herein is intended to guide research and development efforts.

Chemical Properties and Data
Due to the scarcity of experimental data for 2-Chloro-4,5-dimethyl-1H-imidazole, this section

provides a summary of key physicochemical properties for closely related and precursor

compounds. These values can serve as estimates and guideposts for the synthesis,

purification, and characterization of the target molecule.

Table 1: Physicochemical Properties of 2-Chloro-4,5-dimethyl-1H-imidazole and Related

Compounds
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Property

2-Chloro-4,5-
dimethyl-1H-
imidazole
(Predicted)

2-Chloro-1H-
imidazole

4,5-Dimethyl-1H-
imidazole

Molecular Formula C₅H₇ClN₂ C₃H₃ClN₂ C₅H₈N₂

Molecular Weight 130.58 g/mol 102.52 g/mol 96.13 g/mol

Melting Point Data not available 165-170 °C 121-122 °C

Boiling Point Data not available Data not available
284.29 °C at 760

mmHg

Solubility

Expected to be

soluble in organic

solvents like ethanol,

DMF, and DMSO.

Data not available Data not available

pKa Data not available Data not available
15.26 ± 0.10

(Predicted)

Properties for 2-Chloro-1H-imidazole and 4,5-Dimethyl-1H-imidazole are sourced from publicly

available chemical databases.

Synthesis and Reactivity
Proposed Synthesis
A plausible synthetic route to 2-Chloro-4,5-dimethyl-1H-imidazole would involve the

chlorination of the corresponding 4,5-dimethyl-1H-imidazole precursor.

Experimental Protocol: Synthesis of 2-Chloro-4,5-dimethyl-1H-imidazole (General

Procedure)

Starting Material: 4,5-Dimethyl-1H-imidazole.

Chlorinating Agent: A suitable chlorinating agent such as N-chlorosuccinimide (NCS) or

hypochlorous acid can be employed.[1]
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Reaction Conditions:

Dissolve 4,5-dimethyl-1H-imidazole in an appropriate aprotic solvent (e.g., tetrahydrofuran

(THF) or acetonitrile).

Add the chlorinating agent portion-wise at a controlled temperature, typically ranging from

0 °C to room temperature, while monitoring the reaction progress by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

The reaction may require an inert atmosphere (e.g., argon or nitrogen) to prevent side

reactions.

Work-up and Purification:

Upon completion, the reaction mixture is typically quenched with a reducing agent (e.g.,

sodium thiosulfate solution) if necessary.

The crude product is extracted into an organic solvent.

The organic layer is washed, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and

concentrated under reduced pressure.

The final product can be purified by column chromatography on silica gel or by

recrystallization.
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Proposed Synthesis Workflow
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Figure 1: Proposed workflow for the synthesis and characterization of 2-Chloro-4,5-dimethyl-
1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1415260?utm_src=pdf-body-img
https://www.benchchem.com/product/b1415260?utm_src=pdf-body
https://www.benchchem.com/product/b1415260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1415260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity
The chlorine atom at the C-2 position of the imidazole ring is known to be susceptible to

nucleophilic substitution.[2] This reactivity is a key feature of 2-chloroimidazoles and allows for

the introduction of a wide range of functional groups.

Common Nucleophilic Substitution Reactions:

With N-nucleophiles (Amines, Hydrazines): Reaction with primary or secondary amines can

yield 2-amino-substituted imidazole derivatives.[2]

With S-nucleophiles (Thiols): Thiols can displace the chloride to form 2-thioether-substituted

imidazoles.[2]

With O-nucleophiles (Alkoxides): Alkoxides react to form 2-alkoxy-substituted imidazoles.[3]

2-Chloro-4,5-dimethyl-1H-imidazole

2-Substituted-4,5-dimethyl-1H-imidazole
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Nucleophile (Nu-H)

HCl

Click to download full resolution via product page

Figure 2: Generalized nucleophilic substitution reaction of 2-Chloro-4,5-dimethyl-1H-
imidazole.

Characterization
Standard analytical techniques would be employed to confirm the structure and purity of

synthesized 2-Chloro-4,5-dimethyl-1H-imidazole.

Experimental Protocols for Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Would show characteristic signals for the two methyl groups and the N-H proton

of the imidazole ring. The chemical shifts would be influenced by the electron-withdrawing

chloro group.

¹³C NMR: Would provide information on the carbon skeleton, with the C-2 carbon bearing

the chlorine atom expected to have a characteristic chemical shift.

Sample Preparation: Dissolve a small amount of the compound in a deuterated solvent

(e.g., CDCl₃, DMSO-d₆) and place it in an NMR tube.

Mass Spectrometry (MS):

Would be used to determine the molecular weight of the compound. The presence of the

chlorine atom would result in a characteristic isotopic pattern (M and M+2 peaks in an

approximate 3:1 ratio).

Technique: Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization

(APCI) are common techniques.

Infrared (IR) Spectroscopy:

Would show characteristic absorption bands for N-H stretching, C-H stretching of the

methyl groups, and C=N and C=C stretching of the imidazole ring. The C-Cl stretching

frequency might also be observable.

Sample Preparation: Can be run as a thin film, in a KBr pellet, or as a solution.

Elemental Analysis:

Would be used to determine the elemental composition (C, H, N, Cl) and confirm the

empirical formula.

Biological Activity
While no specific biological activities have been reported for 2-Chloro-4,5-dimethyl-1H-
imidazole, the imidazole scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous biologically active compounds. Derivatives of imidazole have shown a wide range of

activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction
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of a chloro substituent can modulate the electronic and lipophilic properties of the molecule,

potentially influencing its biological activity and metabolic stability. Further research is

warranted to explore the potential therapeutic applications of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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